Cas no 1261579-81-0 (3-(3-(Trifluoromethyl)phenyl)isonicotinic acid)

3-(3-(Trifluoromethyl)phenyl)isonicotinic acid structure
1261579-81-0 structure
Product Name:3-(3-(Trifluoromethyl)phenyl)isonicotinic acid
CAS No:1261579-81-0
MF:C13H8F3NO2
MW:267.203333854675
MDL:MFCD18318033
CID:2761261
PubChem ID:53223952
Update Time:2025-04-21

3-(3-(Trifluoromethyl)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-(Trifluoromethyl)phenyl)isonicotinic acid
    • AT37705
    • A1-27266
    • MFCD18318033
    • 3-(3-TRIFLUOROMETHYLPHENYL)ISONICOTINIC ACID
    • AKOS015157607
    • DTXSID00687971
    • CS-0338154
    • 1261579-81-0
    • MDL: MFCD18318033
    • Inchi: 1S/C13H8F3NO2/c14-13(15,16)9-3-1-2-8(6-9)11-7-17-5-4-10(11)12(18)19/h1-7H,(H,18,19)
    • InChI Key: MDDLBYKAJFSFBD-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C1C=NC=CC=1C(=O)O)(F)F

Computed Properties

  • Exact Mass: 267.05071298Da
  • Monoisotopic Mass: 267.05071298Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 50.2Ų

3-(3-(Trifluoromethyl)phenyl)isonicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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3-(3-(Trifluoromethyl)phenyl)isonicotinic acid
1261579-81-0 97%
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$504.00 2023-09-03
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Matrix Scientific
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1261579-81-0 95%
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Matrix Scientific
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3-(3-(Trifluoromethyl)phenyl)isonicotinic acid, 95%
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abcr
AB324816-5 g
3-(3-Trifluoromethylphenyl)Isonicotinic acid, 95%; .
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€1159.00 2023-04-26
TRC
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TRC
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$ 940.00 2022-06-03
abcr
AB324816-5g
3-(3-Trifluoromethylphenyl)Isonicotinic acid, 95%; .
1261579-81-0 95%
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A2B Chem LLC
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